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Welcome to the PidPort Technical Support Center. This guide provides best practices for data

management and troubleshooting for common issues encountered during your research and

diagnostic workflows.

Frequently Asked Questions (FAQs)
Q1: What is PidPort and what are its primary functions?

PidPort is a cloud-based service designed for the management of pathological images,

specializing in Whole Slide Images (WSI).[1] Its core functions include the storage, viewing,

and sharing of digital pathological specimens.[2][3] The platform enables multiple healthcare

professionals to access and collaborate on cases from any location with an internet connection.

[2] Additionally, PidPort incorporates AI-powered image analysis to support pathologists in

making efficient and accurate diagnoses.[1][4]

Q2: What are the best practices for organizing my data in PidPort?

Effective data organization is crucial for efficient workflow and collaboration. Here are some

best practices:
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Establish a Clear Naming Convention: Use a consistent and descriptive naming convention

for your files and folders.[5] Incorporating details like project name, date, and sample ID can

significantly improve data retrieval.

Use a Logical Folder Structure: Create a hierarchical folder structure that reflects your

projects or studies. This helps in keeping your data organized and easily accessible.[6]

Leverage Metadata and Tags: Utilize PidPort's tagging and metadata features to add

descriptive information to your cases.[3] This will make your data more discoverable and

understandable for yourself and collaborators.[6]

Regular Data Audits: Periodically review your data to ensure it is up-to-date and relevant.[7]

This practice helps in maintaining a clean and efficient database.

Q3: What security measures does PidPort have in place to protect my data?

PidPort employs robust security measures to safeguard your data. Data is stored on Amazon

Web Services (AWS), and Auth0 is used for authentication.[3] All communication is encrypted,

and measures are in place to prevent unauthorized logins, with continuous monitoring for

detection and tracking.[3]

Troubleshooting Guides
Data Upload and Import

Q4: I'm having trouble uploading my WSI files. What are the common causes and solutions?

Upload failures can be frustrating. Here are some common causes and how to resolve them:

File Size Limitations: Large file sizes can sometimes lead to upload failures.[8] Check if your

file exceeds the recommended size limits in the table below. If so, consider breaking the file

into smaller segments if possible.

Incorrect File Format: Ensure your file is in a supported format. PidPort is optimized for WSI,

but compatibility with specific scanner outputs can vary.

Network Instability: A poor or unstable internet connection can interrupt the upload process.

Ensure you have a stable connection before initiating large uploads.
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Mismatched Headers or Metadata: If your upload includes a metadata file (e.g., CSV),

ensure the headers match the expected format in PidPort.[9]

Table 1: Recommended WSI Upload Specifications

Parameter Recommendation Notes

File Formats .svs, .tiff, .vsi

Check PidPort documentation

for a full list of supported

formats.

Max File Size 2 GB

For larger files, a high-speed,

stable internet connection is

crucial.

Metadata File .csv, .xlsx

Ensure column headers match

PidPort's template for

seamless import.

Image Viewing and Analysis

Q5: The WSI viewer is slow or unresponsive. How can I improve its performance?

Viewer performance can be affected by several factors:

Browser and Hardware: Ensure you are using a recommended web browser (e.g., latest

version of Chrome or Firefox) and that your computer has sufficient RAM and a dedicated

graphics card.

Clear Browser Cache: An overloaded browser cache can slow down performance. Regularly

clear your cache and cookies.

Network Bandwidth: High-resolution WSI streaming requires significant bandwidth. A slow

internet connection will impact viewer performance.

Q6: The AI analysis module returned an error or unexpected results. What should I do?

If you encounter issues with the AI analysis:
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Verify Image Quality: Poor image quality, artifacts, or out-of-focus regions can affect AI

performance. Ensure the uploaded WSI is of high quality.

Check Analysis Parameters: Double-check the parameters you've selected for the analysis.

Incorrect settings can lead to erroneous results.

Consult the Documentation: Refer to the specific documentation for the AI module you are

using for any known limitations or specific requirements.

Contact Support: If the issue persists, contact PidPort support with the case ID and a

description of the problem.

Experimental Protocol: Digital Pathology Workflow
for Tumor Tissue Analysis
This protocol outlines a standard workflow for preparing and analyzing a tumor tissue sample

using digital pathology and PidPort.

1. Sample Preparation and Staining:

Excise tumor tissue and fix in 10% neutral buffered formalin for 24-48 hours.
Process the tissue through graded alcohols and xylene, and embed in paraffin wax.
Cut 4-5 µm sections using a microtome and mount on glass slides.
Perform Hematoxylin and Eosin (H&E) staining to visualize cellular morphology.

2. Whole Slide Imaging (WSI):

Scan the stained slides at 40x magnification using a high-resolution WSI scanner.
Export the digital image in a compatible format (e.g., .svs).

3. Data Upload to PidPort:

Log in to your PidPort account and create a new project.
Upload the WSI file, along with a metadata file containing relevant case information (e.g.,
patient ID, tumor type, date of collection).

4. Image Analysis in PidPort:
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Use the PidPort viewer to perform a quality check of the digital slide.
Utilize the built-in annotation tools to mark regions of interest (ROIs), such as the tumor
margin or areas of high cellularity.
Run the appropriate AI analysis module (e.g., tumor detection, cell counting) on the selected
ROIs.

5. Data Review and Collaboration:

Review the analysis results generated by the AI.
Use PidPort's sharing features to securely share the case with colleagues for a second
opinion or collaborative review.

Visualizations
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1. Data Preparation

2. Data Upload

3. Analysis & Annotation

4. Collaboration & Archiving

Scan Slide to WSI
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Click to download full resolution via product page

Caption: Recommended data management workflow in PidPort.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12812309/docs?utm_src=pdf-body-img#pidport-technical-support-center-best-practices-troubleshooting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Image Upload Fails

Is file format supported?

Is file size < 2GB?

Yes

Convert to a supported format.

No

Is network connection stable?

Yes

Segment file if possible.

No

Retry with a stable connection.

No

Contact Support

Yes

Click to download full resolution via product page

Caption: Troubleshooting decision tree for image upload errors.
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Caption: Simplified EGFR signaling pathway, often analyzed in cancer pathology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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